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Compound of Interest

Compound Name: Tert-butyl 3-hydroxypropanoate

Cat. No.: B1284309

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of tert-butyl 3-hydroxypropanoate, with a focus on its solubility characteristics.
This information is critical for its application in research, particularly in the synthesis of
photosensitizing agents and antitumor compounds.[1]

Core Compound Information

Tert-butyl 3-hydroxypropanoate is an ester with the chemical formula C7H140s.[1] It is also
known by several synonyms, including 1,1-Dimethylethyl 3-hydroxypropanoate and 3-
Hydroxypropionic acid tert-butyl ester.[1] This compound serves as a key reagent in various
organic syntheses.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of tert-butyl 3-hydroxypropanoate is
presented in the table below. This data has been compiled from various chemical suppliers and
databases.
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Property Value Source
CAS Number 59854-11-4 [1]12]
Molecular Formula C7H1403 [1]
Molecular Weight 146.18 g/mol [3]
Appearance Colorless to off-white liquid [2]
Density 0.990 g/mL at 20 °C [2]
Boiling Point 37-38 °C at 2 Torr [2]
Refractive Index n20/D 1.424 [2]
Physical Form Liquid

pKa (Predicted) 14.33+0.10 [2]

Solubility Profile

While specific quantitative solubility data for tert-butyl 3-hydroxypropanoate in various
solvents is not readily available in published literature, its structural features as an ester with a
hydroxyl group suggest certain solubility characteristics. The presence of the polar hydroxyl
and ester groups would imply some degree of solubility in polar solvents, while the tert-butyl
group contributes to its solubility in nonpolar organic solvents.

General Solubility Expectations:

o Water: Likely to have limited solubility in water. The polar functional groups will interact with
water, but the nonpolar tert-butyl group will hinder complete miscibility.

» Alcohols (e.g., Ethanol, Methanol): Expected to be soluble due to the ability to form hydrogen
bonds with the solvent.

o Ethers (e.g., Diethyl ether): Expected to be soluble.

e Chlorinated Solvents (e.g., Dichloromethane, Chloroform): Expected to be soluble.
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» Hydrocarbon Solvents (e.g., Hexane, Toluene): Solubility may be moderate due to the
nonpolar tert-butyl group.

For precise quantitative determination of solubility, experimental evaluation is necessary.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the water solubility of a
liquid compound like tert-butyl 3-hydroxypropanoate, adapted from the OECD Guideline 105
(Water Solubility).[4][5][6]

Objective: To determine the saturation mass concentration of tert-butyl 3-hydroxypropanoate
in water at a specified temperature.

Materials:

Tert-butyl 3-hydroxypropanoate (high purity)
« Distilled or deionized water

e Thermostatically controlled shaker or water bath
¢ Analytical balance

o Centrifuge

o Appropriate analytical instrumentation for quantification (e.g., Gas Chromatography with
Flame lonization Detector (GC-FID) or High-Performance Liquid Chromatography (HPLC))

e Volumetric flasks and pipettes
e Glass vials with screw caps
Procedure:

e Preliminary Test:
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o

o

o

To estimate the approximate solubility, add small, incremental amounts of tert-butyl 3-
hydroxypropanoate to a known volume of water in a vial.

After each addition, shake the vial vigorously and visually inspect for the presence of an
undissolved phase.

This preliminary test helps in determining the appropriate amount of substance to be used
in the definitive test.

o Flask Method (for solubilities > 10-2 g/L):

[¢]

Add an excess amount of tert-butyl 3-hydroxypropanoate (as determined from the
preliminary test) to a known volume of water in a glass-stoppered flask.

Place the flask in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 20 °C).

Agitate the mixture for a sufficient time to reach equilibrium (e.g., 24-48 hours).
Periodically, take samples to monitor the approach to equilibrium.

Once equilibrium is reached, cease agitation and allow the mixture to stand at the test
temperature to allow for phase separation.

Carefully take a sample from the aqueous phase, ensuring no undissolved ester is
transferred. Centrifugation is recommended to separate the two phases.

Analyze the concentration of tert-butyl 3-hydroxypropanoate in the aqueous sample
using a validated analytical method (e.g., GC-FID or HPLC).

Perform the determination in at least duplicate.

o Data Analysis:

[e]

o

Calculate the mean concentration from the replicate measurements.

The water solubility is reported as the mass of the solute per volume of the solvent (e.g., in
g/L or mg/mL) at the specified temperature.
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Experimental Workflow Diagram

The following diagram illustrates the general workflow for determining the water solubility of
tert-butyl 3-hydroxypropanoate using the flask method.
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Workflow for Water Solubility Determination (Flask Method)
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Caption: Workflow for determining water solubility via the flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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